Cas no 53347-49-2 (Bis(2-aminophenyl) Sulfone)

• Product Name: Bis(2-aminophenyl) Sulfone
• CAS No: 53347-49-2
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1585693
• PubChem ID: 148620
• Update Time: 2025-04-21

Bis(2-aminophenyl) Sulfone Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminophenyl)sulfonylaniline
• Bis-(2-amino-phenyl)-sulfon
• 2,2'-sulfonyl-bis-aniline
• HMS2505I15
• Benzenamine, 2,2'-sulfonylbis-
• 2,2'-Sulfonyl-di-anilin
• SureCN34423
• 2,2'-Sulfonylbisbenzenamine
• bis-(2-amino-phenyl)-sulfone
• 2.2'-Diamino-diphenylsulfon
• AC1L3XHH
• 2,2'-Diaminodiphenylsulfone
• CTK8J0921
• bis(2-aminophenyl) sulphone
• 2,2'-Diamino[sulfonylbisbenzene]
• 2-[(2-aminophenyl)sulfonyl]aniline
• MYEWQUYMRFSJHT-UHFFFAOYSA-N
• bis(4,4'-aminophenyl) sulfone
• starbld0007569
• 53347-49-2
• DTXSID70201507
• SMR000024669
• SCHEMBL34423
• Bis(2-aminophenyl) sulfone
• 2,2'-Diamino(sulfonylbisbenzene)
• DB-292101
• AKOS003273010
• MLS000090051
• 2-[(2-Aminophenyl)sulfonyl]phenylamine #
• EU-0078027
• 2,2'-Sulfonyldianiline
• CHEMBL1482413
• Bis(2-aminophenyl) Sulfone

• Inchi： 1S/C12H12N2O2S/c13-9-5-1-3-7-11(9)17(15,16)12-8-4-2-6-10(12)14/h1-8H,13-14H2
• InChI Key： MYEWQUYMRFSJHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(C1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 248.06206
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 86.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds